Cas no 19016-98-9 (1-(Prop-2-yn-1-yl)-1H-pyrrole)

• Product Name: 1-(Prop-2-yn-1-yl)-1H-pyrrole
• CAS No: 19016-98-9
• MF: C₇H₇N
• MW: 105.137181520462
• CID: 1383532
• PubChem ID: 527526
• Update Time: 2025-05-24

1-(Prop-2-yn-1-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-propynyl)-
• 1-prop-2-ynylpyrrole
• 19016-98-9
• AKOS008137246
• 1H-Pyrrole, 1-(2-propyn-1-yl)-
• DB-089178
• EN300-60507
• 1-(PROP-2-YN-1-YL)PYRROLE
• Z440631944
• DTXSID10335830
• N-(prop-2-ynyl)azole
• SCHEMBL4415548
• G33910
• 1-(prop-2-yn-1-yl)-1H-pyrrole
• 1-(Prop-2-yn-1-yl)-1H-pyrrole

• Inchi： 1S/C7H7N/c1-2-5-8-6-3-4-7-8/h1,3-4,6-7H,5H2
• InChI Key： YSCMCDMJXLRCAB-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CC#C

Computed Properties

• Exact Mass: 105.057849228g/mol
• Monoisotopic Mass: 105.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 155.4±23.0 °C at 760 mmHg
• Flash Point: 47.8±22.6 °C
• Vapor Pressure: 3.9±0.3 mmHg at 25°C

1-(Prop-2-yn-1-yl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Prop-2-yn-1-yl)-1H-pyrrole

Professional Introduction to 1-(Prop-2-yn-1-yl)-1H-pyrrole (CAS No. 19016-98-9)

1-(Prop-2-yn-1-yl)-1H-pyrrole, with the chemical identifier CAS No. 19016-98-9, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic molecule, featuring a propargyl group attached to a pyrrole ring, has garnered attention due to its versatile applications in medicinal chemistry and material science. The unique structural motif of this compound positions it as a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting neurological and inflammatory pathways.

The pyrrole core is a well-documented scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a propargyl group at the 1-position of the pyrrole ring enhances the molecule's reactivity, making it a promising candidate for further functionalization. This reactivity has been exploited in various synthetic strategies, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

Recent advancements in the field have highlighted the potential of 1-(Prop-2-yn-1-yl)-1H-pyrrole in developing novel therapeutic agents. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on enzymes involved in pain signaling and inflammation. The propargyl moiety serves as a handle for introducing diverse pharmacophores, enabling the design of molecules with tailored biological activities.

In material science, this compound has been explored for its applications in organic electronics and photovoltaic devices. The conjugated system of the pyrrole ring, coupled with the alkyne functionality, makes it an attractive candidate for designing organic semiconductors and light-emitting materials. Researchers have reported its incorporation into polymer blends, which exhibit improved charge transport properties, making them suitable for flexible electronics.

The synthesis of 1-(Prop-2-yn-1-yl)-1H-pyrrole typically involves multi-step organic transformations, starting from readily available precursors such as propargyl bromide and pyrrole derivatives. Palladium-catalyzed cross-coupling reactions are commonly employed to construct the desired carbon-carbon bonds efficiently. These synthetic methodologies have been optimized to ensure high yields and minimal byproduct formation, aligning with green chemistry principles.

One of the most compelling aspects of this compound is its role in drug discovery programs targeting neurological disorders. Pyrrole-based compounds have shown promise in modulating neurotransmitter systems, and the propargyl group provides a scaffold for further derivatization to enhance bioavailability and target specificity. Preclinical studies have indicated that derivatives of 1-(Prop-2-yn-1-yl)-1H-pyrrole exhibit potential as scaffolds for next-generation therapeutics.

The compound's versatility also extends to its use as a building block in combinatorial chemistry libraries. By systematically varying substituents on the pyrrole ring and propargyl group, researchers can generate libraries of compounds with diverse chemical and biological profiles. This approach has been instrumental in identifying novel lead compounds for further development.

From an industrial perspective, 1-(Prop-2-yn-1-yl)-1H-pyrrole represents an important intermediate in large-scale chemical manufacturing. Its synthesis has been scaled up for commercial production, ensuring reliable access for academic and industrial researchers alike. The compound's stability under various storage conditions further enhances its practicality as a raw material in synthetic chemistry.

The future prospects of 1-(Prop-2-yn-1-yl)-1H-pyrrole are promising, with ongoing research exploring new applications and synthetic pathways. Advances in computational chemistry are expected to accelerate the design of derivatives with enhanced properties, while innovations in synthetic methodologies will continue to streamline its production. As interest in heterocyclic compounds grows, this molecule is poised to remain a cornerstone of pharmaceutical and materials science research.